2-Methyl-6-nitroaniline-d3

• CAS RN: 1246816-42-1
• Molecular Formula: C7H8N2O2
• Molecular Weight: 155.171
• IUPAC Name: 2-nitro-6-(trideuteriomethyl)aniline
• InChI: InChI=1S/C7H8N2O2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,8H2,1H3/i1D3
• InChI Key: FCMRHMPITHLLLA-FIBGUPNXSA-N
• SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])N
• synonyms: 2-Methyl-6-nitro-benzenamine-d3; 6-Nitro-o-toluidine-d3; 1-Amino-2-methyl-6-nitrobenzene-d3; 1-Nitro-2-amino-3-methylbenzene-d3; 2-Amino-3-nitrotoluene-d3; 2-Methyl-6-nitroaniline-d3; 2-Nitro-6-methylaniline-d3; 3-Nitro-2-aminotoluene-d3; NSC 286-d3

Description

2-Methyl-6-nitroaniline, also known as 2-Amino-3-nitrotoluene or 6-Nitro-o-toluidine, is a chemical compound with the formula C7H8N2O2. It appears as orange-yellow prisms or brown granular powder. It is sensitive to prolonged exposure to air and is insoluble in water.

Synthesis Analysis

While specific synthesis methods for 2-Methyl-6-nitroaniline-d3 were not found in the search results, it is typically synthesized in a laboratory setting. The synthesis process often involves nitration of the corresponding aniline derivative.

Molecular Structure Analysis

The molecular structure of 2-Methyl-6-nitroaniline consists of a benzene ring substituted with a methyl group (CH3), an amino group (NH2), and a nitro group (NO2). The molecular weight is 152.1506.

Physical And Chemical Properties Analysis

2-Methyl-6-nitroaniline is sensitive to prolonged exposure to air and is insoluble in water. It has a molecular weight of 152.1506. More specific physical and chemical properties such as melting point, boiling point, and solubility in various solvents were not found in the search results.

Safety and Hazards

2-Methyl-6-nitroaniline is considered toxic and can cause severe injury or death upon inhalation, ingestion, or skin contact. It may cause damage to organs through prolonged or repeated exposure. It is also harmful to aquatic life with long-lasting effects.